Cas no 210037-55-1 (Benzonitrile, 2-hydroxy-4-(hydroxymethyl)- (9CI))

• Product Name: Benzonitrile, 2-hydroxy-4-(hydroxymethyl)- (9CI)
• CAS No: 210037-55-1
• MF: C₈H₇NO₂
• MW: 149.146682024002
• CID: 1023192
• PubChem ID: 21696974
• Update Time: 2025-11-01

Benzonitrile, 2-hydroxy-4-(hydroxymethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-hydroxy-4-(hydroxymethyl)- (9CI)
• 2-hydroxy-4-hydroxymethylbenzonitrile
• SCHEMBL2997723
• NOSKJKQQRBAAOX-UHFFFAOYSA-N
• 210037-55-1
• EN300-6489721
• DA-08293
• SB85038
• 2-Hydroxy-4-hydroxymethyl-benzonitrile
• 4-Hydroxymethyl-2-hydroxybenzonitrile
• 2-Hydroxy-4-(hydroxymethyl)benzonitrile

• Inchi： 1S/C8H7NO2/c9-4-7-2-1-6(5-10)3-8(7)11/h1-3,10-11H,5H2
• InChI Key： NOSKJKQQRBAAOX-UHFFFAOYSA-N
• SMILES： OCC1C=CC(C#N)=C(C=1)O

Computed Properties

• Exact Mass: 149.047678466g/mol
• Monoisotopic Mass: 149.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 64.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on Benzonitrile, 2-hydroxy-4-(hydroxymethyl)- (9CI)

Benzonitrile, 2-hydroxy-4-(hydroxymethyl)- (9CI): A Comprehensive Overview of Its Chemical Properties and Emerging Applications

Benzonitrile, 2-hydroxy-4-(hydroxymethyl)- (9CI), a compound with the CAS number 210037-55-1, has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural features and versatile applications. This compound, also known as 2-hydroxy-4-(hydroxymethyl)benzonitrile, belongs to the class of benzene derivatives and exhibits a rich chemical profile that makes it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of Benzonitrile, 2-hydroxy-4-(hydroxymethyl)- (9CI) consists of a benzene ring substituted with a nitrile group at the 1-position, a hydroxyl group at the 2-position, and a hydroxymethyl group at the 4-position. This arrangement imparts distinct reactivity and functionality to the molecule, making it a promising candidate for various chemical transformations. The presence of both hydroxyl and hydroxymethyl groups allows for further derivatization, enabling the synthesis of more complex molecules with tailored properties.

In recent years, Benzonitrile, 2-hydroxy-4-(hydroxymethyl)- (9CI) has been extensively studied for its potential applications in pharmaceuticals. The compound's ability to undergo nucleophilic addition reactions makes it particularly useful in the synthesis of heterocyclic compounds, which are prevalent in many bioactive molecules. Researchers have leveraged these properties to develop novel intermediates for drug candidates targeting various therapeutic areas.

One of the most notable applications of Benzonitrile, 2-hydroxy-4-(hydroxymethyl)- (9CI) is in the field of organic synthesis. Its reactivity with various electrophiles allows for the construction of complex carbon frameworks, which are essential for creating biologically active compounds. For instance, studies have demonstrated its utility in the preparation of substituted benzodiazepines and other neuroactive agents. The compound's ability to serve as a precursor for these molecules underscores its importance in medicinal chemistry.

Furthermore, Benzonitrile, 2-hydroxy-4-(hydroxymethyl)- (9CI) has shown promise in materials science. Its unique chemical structure enables it to act as a building block for polymers and functional materials. Researchers have explored its incorporation into polymer matrices to enhance thermal stability and mechanical properties. These advancements highlight the compound's versatility beyond traditional pharmaceutical applications.

The synthesis of Benzonitrile, 2-hydroxy-4-(hydroxymethyl)- (9CI) is another area of active investigation. Recent methodologies have focused on developing more efficient and sustainable routes to produce this compound. For example, catalytic processes have been optimized to minimize waste and improve yield. Such innovations align with the growing emphasis on green chemistry principles in industrial applications.

In conclusion, Benzonitrile, 2-hydroxy-4-(hydroxymethyl)- (9CI) is a multifaceted compound with significant potential across multiple domains. Its unique structural features and reactivity make it invaluable in pharmaceutical research, organic synthesis, and materials science. As scientific understanding continues to evolve, it is likely that new applications for this compound will emerge, further solidifying its importance in modern chemistry.